5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-(2-fluoro-4-methylphenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C14H10F4O/c1-8-2-3-12(13(15)4-8)9-5-10(14(16,17)18)7-11(19)6-9/h2-7,19H,1H3
• InChI Key: CPIKQWRHWDPUPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)O)C(F)(F)F)F
• Molecular Formula: C14H10F4O
• DSSTOX Substance ID: DTXSID80686548
• Molecular Weight: 270.22 g/mol
• CAS RN: 1262003-67-7

Description

5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) is an organic compound which is a member of the phenol family. It is a colorless, volatile liquid with a strong and pungent odor. This compound has a wide range of applications in the fields of organic chemistry, biochemistry, and pharmacology. Its properties make it an ideal starting material for the synthesis of various molecules, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) is related to its ability to act as a nucleophile. The compound can react with electrophiles, such as electrophilic halides and esters, to form covalent bonds. The reaction is highly selective, allowing for the synthesis of a wide range of molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) are not well understood. However, the compound has been shown to have a low toxicity in laboratory animals, suggesting that it is not likely to be toxic to humans.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) in laboratory experiments include its low toxicity, its high selectivity, and its ability to react with a wide range of electrophiles. The main limitation of its use in laboratory experiments is its volatility, which makes it difficult to handle and store.

Future Directions

Future research into 5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) could focus on its applications in the synthesis of novel molecules, its potential toxicity, and its potential to be used as a catalyst in organic synthesis. Additionally, further studies could be conducted to explore its potential use in the synthesis of fluorinated compounds, as well as its potential to be used as a reagent in the synthesis of pharmaceuticals. Further research could also be conducted to explore its potential to be used as a nucleophile in organic synthesis.

Synthesis Methods

The synthesis of 5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) is achieved through the reaction of 4-methylphenol and 2-fluoro-4-methylphenol with trifluoromethanesulfonic acid (TfOH). The reaction is carried out in an inert atmosphere, such as nitrogen, at a temperature of around 100°C. The reaction mixture is stirred for 3-4 hours, and then cooled to room temperature. The product is then purified by distillation to obtain the pure compound.

Scientific Research Applications

5-(2-Fluoro-4-methylphenyl)-3-trifluoromethylphenol (95%) has been used in a variety of scientific research applications. It has been used as a nucleophile in organic synthesis, as a reagent in the synthesis of pharmaceuticals, and as a catalyst in the synthesis of agrochemicals. It has also been used in the synthesis of heterocyclic compounds and in the synthesis of fluorinated compounds.